5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile
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Description
5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile is a pyridine-2-carbonitrile derivative featuring a 3-hydroxybutan-2-ylamino substituent at the 5-position of the pyridine ring. This compound’s structure combines a polar hydroxyalkylamino group with the electron-withdrawing carbonitrile moiety, which may influence its solubility, hydrogen-bonding capacity, and interactions with biological targets.
Properties
Molecular Formula |
C10H13N3O |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
5-(3-hydroxybutan-2-ylamino)pyridine-2-carbonitrile |
InChI |
InChI=1S/C10H13N3O/c1-7(8(2)14)13-10-4-3-9(5-11)12-6-10/h3-4,6-8,13-14H,1-2H3 |
InChI Key |
FQJWVOMNVUZSQB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C)O)NC1=CN=C(C=C1)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile typically involves multi-step organic reactions. One common method includes the reaction of 2-chloropyridine with 3-hydroxybutan-2-amine under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a ketone.
Reduction: The carbonitrile group can be reduced to form an amine.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.
Substitution: Various alkyl halides or acyl chlorides can be used under basic or acidic conditions.
Major Products Formed
Oxidation: Formation of 5-[(3-Oxobutan-2-yl)amino]pyridine-2-carbonitrile.
Reduction: Formation of 5-[(3-Aminobutan-2-yl)amino]pyridine-2-carbonitrile.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential interactions with biological macromolecules.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile involves its interaction with specific molecular targets. The hydroxybutylamino group can form hydrogen bonds with biological molecules, while the pyridine ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Structural Comparison with Analogous Pyridine-2-carbonitrile Derivatives
Pyridine-2-carbonitrile derivatives exhibit diverse bioactivity depending on substituent patterns. Below is a comparative analysis of key analogs:
Key Observations :
- Topiroxostat ’s triazole-pyridyl bridge enhances rigidity and metal-coordination capacity, critical for xanthine oxidase inhibition .
- Trifluoromethyl and nitro groups () increase metabolic stability but may reduce solubility .
Key Insights :
- Topiroxostat ’s dual inhibition mechanism enables sustained XOR suppression, making it clinically effective for hyperuricemia .
- The GLUT1 inhibitor () demonstrates nanomolar potency, highlighting the impact of trifluoromethyl and nitro groups on target affinity .
- Structural diversity (e.g., triazole vs. sulfanyl) correlates with distinct biological targets, underscoring scaffold versatility.
Physicochemical Trends :
Biological Activity
5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile, also known by its CAS number 1881918-97-3, is a pyridine derivative that has garnered attention due to its potential biological activities. This article reviews its biological properties, synthesis methods, and relevant studies that highlight its therapeutic potential.
Chemical Structure and Properties
The compound features a pyridine ring substituted with a carbonitrile group and a hydroxylated amino side chain. Its molecular formula is , and it has a molecular weight of 191.23 g/mol. The structural characteristics of this compound are significant as they may influence its biological activity.
| Property | Value |
|---|---|
| Common Name | 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile |
| CAS Number | 1881918-97-3 |
| Molecular Formula | C10H13N3O |
| Molecular Weight | 191.23 g/mol |
Synthesis Methods
The synthesis of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can be achieved through several methods, including:
- Conventional Organic Synthesis : Involves multi-step reactions that may include amination and cyanation processes.
- Microwave-Assisted Synthesis : Enhances yield and reduces reaction time.
- Enzymatic Approaches : Utilizes enzymes for specific transformations, offering a greener alternative to traditional methods.
Biological Activity
Research on similar pyridine derivatives indicates that they exhibit diverse biological activities, including:
- Antitumor Activity : Compounds with similar structures have been evaluated for their effectiveness against various cancer cell lines.
- Antimicrobial Properties : Studies have shown that pyridine derivatives can inhibit the growth of bacteria and fungi.
- Enzyme Inhibition : Some derivatives act as inhibitors for key enzymes involved in cellular processes, which could be beneficial in treating diseases like cancer.
Case Studies
- Antitumor Activity :
- Antimicrobial Efficacy :
Comparative Analysis with Related Compounds
The biological activity of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile can be compared with other pyridine derivatives to understand its unique properties better.
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 5-(Pyridin-2-yl)aminopyrazine-2-carbonitrile | Contains both pyridine and pyrazine rings | Enhanced lipophilicity; potential antitumor effects |
| 3-(Pyridin-2-yloxy)propanehydrazide | Ether linkage with hydrazide | Exhibits different reactivity; potential anti-inflammatory properties |
| 4-(Pyridin-3-yloxy)butyric acid | Carboxylic acid instead of carbonitrile | Noted for anti-inflammatory properties |
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile, and how can reaction conditions be tailored to improve yield?
- Methodological Answer : The compound can be synthesized via nucleophilic substitution of a halogenated pyridine-2-carbonitrile precursor with 3-amino-2-hydroxybutane. Microwave-assisted synthesis (100–150°C, 30–60 min) or enzymatic catalysis (e.g., lipases in non-aqueous media) can enhance reaction efficiency and reduce side products . Solvent choice (e.g., DMF for polar aprotic conditions) and catalysts (e.g., Pd/C for dehalogenation) are critical for regioselectivity. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is recommended .
Q. How can the structural features of 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile be characterized experimentally?
- Methodological Answer :
- X-ray crystallography : Use SHELX software for structure refinement, focusing on hydrogen-bonding networks and torsion angles .
- Spectroscopy : Assign peaks via -/-NMR (DMSO-d6 solvent) and confirm the nitrile group via IR (ν~2220 cm) .
- Mass spectrometry : High-resolution ESI-MS for molecular ion validation (e.g., [M+H] at m/z 222.11) .
Advanced Research Questions
Q. How does stereochemistry at the 3-hydroxybutan-2-yl moiety influence biological activity, and what methods resolve enantiomeric effects?
- Methodological Answer :
- Chiral chromatography (e.g., Chiralpak® IA column, hexane/isopropanol eluent) separates enantiomers for individual bioactivity testing .
- Molecular dynamics (MD) simulations : Compare binding affinities of (R)- and (S)-enantiomers with target proteins (e.g., kinases) using AutoDock Vina .
- In vitro assays : Test enantiomers against cell lines (e.g., cancer models) to correlate stereochemistry with IC values .
Q. What strategies address contradictions in structure-activity relationship (SAR) studies for analogs of this compound?
- Methodological Answer :
- Data normalization : Control for lipophilicity (logP) and solubility discrepancies using HPLC-measured partition coefficients .
- Cohort analysis : Group analogs by substituent position (e.g., pyridine-C2 vs. C4 modifications) to isolate electronic effects .
- Crystallographic benchmarking : Resolve conflicting SARs by comparing X-ray structures of analogs bound to targets (e.g., enzyme active sites) .
Q. How can hydrogen-bonding networks in 5-[(3-Hydroxybutan-2-yl)amino]pyridine-2-carbonitrile crystals inform solid-state reactivity?
- Methodological Answer :
- Hirshfeld surface analysis : Quantify intermolecular interactions (e.g., O–H···N vs. N–H···O) using CrystalExplorer .
- Thermogravimetric analysis (TGA) : Correlate thermal stability with hydrogen-bond density (e.g., decomposition >250°C indicates strong networks) .
Q. What experimental and computational approaches elucidate the compound’s mechanism of action in enzyme inhibition?
- Methodological Answer :
- Surface plasmon resonance (SPR) : Measure real-time binding kinetics to targets (e.g., K <10 µM suggests high affinity) .
- Quantum mechanical calculations : Optimize transition-state geometries (DFT/B3LYP/6-31G*) to identify reactive moieties (e.g., nitrile’s electrophilicity) .
- Mutagenesis studies : Replace key residues (e.g., catalytic lysine) to validate binding pockets .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
